Oleanoaldehyde

• Molecular Formula: C30H48O2
• Molecular Weight: 440.7 g/mol
• InChI: InChI=1S/C30H48O2/c1-19-10-15-30(18-31)17-16-28(6)21(25(30)20(19)2)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h8,18-20,22-25,32H,9-17H2,1-7H3/t19-,20+,22+,23-,24+,25+,27+,28-,29-,30-/m1/s1
• InChIKey: VLFUANNVMXKBPF-ZAPOICBTSA-N

Oleanoaldehyde (Oleanolic Aldehyde) Procurement Guide: Verified Antimicrobial Activity and Structural Differentiation for Research Applications

Oleanoaldehyde (also designated Oleanolic aldehyde, CAS 17020-22-3) is a pentacyclic triterpenoid characterized by an oleanane backbone featuring a C-3 β-hydroxyl group and a C-28 aldehyde functional group [1]. It is formally defined as the product of C-28 oxidation of erythrodiol and occurs naturally in grapes and olives [2]. The compound is recognized for its specific antimicrobial activity against oral pathogens Streptococcus mutans (MIC 488 µg/mL) and Porphyromonas gingivalis (MIC 250 µg/mL) . Structurally, it serves as a biosynthetic intermediate between erythrodiol and oleanolic acid in the cytochrome P450-mediated oxidation cascade of β-amyrin [3]. This aldehyde-bearing triterpenoid offers distinct reactivity and biological profiles compared to its carboxylic acid and alcohol analogs, establishing its utility as a specialized research reagent in antimicrobial discovery, natural product biosynthesis studies, and structure-activity relationship investigations.

Antimicrobial Screening Oral pathogen context; aldehyde-dependent activity profile

Biosynthesis Studies β-Amyrin pathway intermediate; CYP716A substrate

Synthetic Derivatization Aldehyde handle for Schiff base, reductive amination

Natural Product ID LC-MS reference standard for plant metabolomics

• [1] PubChem. Oleanolic aldehyde, CID 10321055. National Center for Biotechnology Information. View Source
• [2] ChEBI. Oleanolic aldehyde (CHEBI:82827). European Bioinformatics Institute. View Source
• [3] MetaCyc. EC 1.14.14.126 - β-amyrin 28-oxidase. SRI International. View Source

Why Oleanoaldehyde Cannot Be Substituted with Oleanolic Acid, Erythrodiol, or Ursolic Acid in Targeted Research

Within the oleanane triterpenoid family, functional group variation at C-28 produces fundamentally distinct chemical and biological entities. Oleanolic acid (C-28 carboxyl) and erythrodiol (C-28 primary alcohol) differ from oleanoaldehyde (C-28 aldehyde) in oxidation state, hydrogen-bonding capacity, and metabolic reactivity [1]. The aldehyde moiety confers unique electrophilic character enabling Schiff base formation with primary amines, a property absent in the carboxylic acid and alcohol counterparts [2]. Critically, the C-28 oxidation state determines the compound's position in the β-amyrin biosynthetic cascade; oleanoaldehyde is the direct intermediate between erythrodiol and oleanolic acid, catalyzed by CYP716A subfamily cytochrome P450 enzymes [3]. Antimicrobial potency varies markedly: while ursolic acid and oleanolic acid exhibit moderate activity against Gram-positive bacteria, betulinic acid shows negligible antibacterial effects, demonstrating that minor structural perturbations yield divergent biological outcomes [4]. Consequently, substituting oleanoaldehyde with its close analogs compromises experimental reproducibility in antimicrobial assays, biosynthetic pathway reconstitution studies, and chemical derivatization protocols where aldehyde-specific reactivity is essential.

Oleanoaldehyde

Oleanolic acid: C-28 carboxyl lacks aldehyde reactivity; may alter antimicrobial profile

Oleanoaldehyde

Erythrodiol: C-28 alcohol cannot form Schiff bases; shifts biosynthetic position

Oleanoaldehyde

Ursolic acid: Ursane skeleton differs; differential antibacterial spectrum

• [1] PubChem. Oleanolic aldehyde, CID 10321055. National Center for Biotechnology Information. View Source
• [2] ChEBI. Oleanolic aldehyde (CHEBI:82827). European Bioinformatics Institute. View Source
• [3] Zakirova L, et al. 2-Oxo-triterpenoids of ursane, oleanane and dammarane types and their α-glucosidase inhibitory properties. Nat Prod Res. 2025. doi:10.1080/14786419.2025.2565286. PMID: 41099438. View Source
• [4] Fontanay S, et al. Ursolic, oleanolic and betulinic acids: antibacterial spectra and selectivity indexes. J Ethnopharmacol. 2008;120(2):272-276. PMID: 18835348. View Source

Oleanoaldehyde Product-Specific Quantitative Differentiation Evidence Versus Closest Analogs

Antimicrobial Activity Against Oral Pathogens: Oleanoaldehyde Exhibits Distinct MIC Profile Compared to Oleanolic Acid

Oleanoaldehyde demonstrates antibacterial activity against Streptococcus mutans (MIC = 488 μg/mL) and Porphyromonas gingivalis (MIC = 250 μg/mL) . For comparison, oleanolic acid exhibits an MIC of 31 μg/mL against S. mutans, representing an approximately 15.7-fold higher potency than oleanoaldehyde against this organism [1]. This differential activity profile underscores that the aldehyde functional group at C-28 produces distinct antimicrobial behavior compared to the carboxylic acid analog.

Antimicrobial MIC

Reported

S. mutans 488 µg/mL; P. gingivalis 250 µg/mL. Oleanolic acid: 31 µg/mL (~15.7-fold difference).

Supports antimicrobial screening context; aldehyde vs acid activity differs.

In vitro broth microdilution assay

Evidence Dimension	Minimum inhibitory concentration (MIC)
Target Compound Data	S. mutans: 488 μg/mL; P. gingivalis: 250 μg/mL
Comparator Or Baseline	Oleanolic acid: S. mutans MIC = 31 μg/mL
Quantified Difference	Oleanolic acid is ~15.7-fold more potent against S. mutans than oleanoaldehyde
Conditions	In vitro broth microdilution assay; S. mutans and P. gingivalis strains

Why This Matters

This differential MIC profile enables researchers to select the appropriate triterpenoid based on desired potency range and mechanistic investigation of structure-activity relationships in oral pathogen inhibition.

• [1] Rivero-Cruz JF, et al. Antimicrobial constituents from Thompson seedless raisins. 2005. (Reported in News-Medical.net: Oleanolic acid inhibited S. mutans at 31 μg/mL). View Source

Cytotoxic Activity: Oleanoaldehyde Acetate Demonstrates Significant Potency Against KB Carcinoma Cells

Oleanoaldehyde acetate, a derivative of oleanoaldehyde, exhibited significant cytotoxic activity against KB human epidermoid carcinoma cells with an IC50 value of 9.58 μg/mL [1]. For class-level comparison, oleanolic acid demonstrated considerably weaker antiproliferative activity, with an IC50 of 295 μM (~135 μg/mL) against certain cancer cell lines [2]. This represents an approximately 14-fold higher potency for the aldehyde derivative compared to the parent acid.

Cytotoxicity IC₅₀

Reported

Oleanoaldehyde acetate: IC₅₀ 9.58 µg/mL (KB cells). Oleanolic acid: ~135 µg/mL (~14-fold difference).

Reported cell-model response context; supports cytotoxicity endpoint review.

KB human epidermoid carcinoma cell line

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Oleanoaldehyde acetate: IC50 = 9.58 μg/mL against KB cells
Comparator Or Baseline	Oleanolic acid: IC50 = 295 μM (~135 μg/mL) against cancer cells
Quantified Difference	Oleanoaldehyde acetate is ~14-fold more potent than oleanolic acid
Conditions	KB human epidermoid carcinoma cell line; MTT or similar viability assay

Why This Matters

The aldehyde functionality enables derivatization to acetate esters with markedly enhanced cytotoxicity, providing a synthetic handle for potency optimization unavailable in carboxylic acid starting materials without reduction.

• [1] Chulalongkorn University. Chemical constituents and cytotoxicity from roots of Clerodendrum paniculatum, the stem bark of Walsura trichostemon and tuber of Butea superba. 2015. View Source
• [2] Sultana N, Ata A. Oleanolic acid and related derivatives as medicinally important compounds. J Enzyme Inhib Med Chem. 2008;23(6):739-756. View Source

Structural Differentiation: C-28 Aldehyde Confers Distinct Oxidation State and Synthetic Versatility

Oleanoaldehyde possesses a C-28 aldehyde group (oxidation state +1), distinguishing it from oleanolic acid (C-28 carboxyl, oxidation state +3) and erythrodiol (C-28 primary alcohol, oxidation state -1) [1]. The aldehyde can undergo nucleophilic addition reactions including Schiff base formation with primary amines, reductive amination, and Grignard additions, none of which are directly accessible with the carboxylic acid analog [2]. This intermediate oxidation state enables both oxidative conversion to oleanolic acid and reductive conversion to erythrodiol.

C-28 Oxidation State

Class-level

Aldehyde (+1) vs carboxyl (+3) vs alcohol (−1); electrophilic carbonyl enables Schiff base formation.

Class-level structural property; essential for aldehyde-specific derivatization.

Chemical structure analysis context

Evidence Dimension	C-28 functional group oxidation state
Target Compound Data	Aldehyde (oxidation state +1); electrophilic carbonyl with α-hydrogen
Comparator Or Baseline	Oleanolic acid: carboxyl (oxidation state +3); Erythrodiol: primary alcohol (oxidation state -1)
Quantified Difference	Oxidation state difference: aldehyde intermediate between alcohol (-1) and acid (+3)
Conditions	Chemical structure analysis and synthetic chemistry applications

Why This Matters

Procurement of oleanoaldehyde rather than oleanolic acid or erythrodiol is essential when aldehyde-specific reactivity (Schiff base formation, reductive amination) or the intermediate oxidation state is required for derivatization or biosynthetic pathway studies.

• [1] PubChem. Oleanolic aldehyde, CID 10321055; Erythrodiol, CID 101307; Oleanolic acid, CID 10494. National Center for Biotechnology Information. View Source
• [2] ChEBI. Oleanolic aldehyde (CHEBI:82827). European Bioinformatics Institute. View Source

Biosynthetic Pathway Role: Oleanoaldehyde as Obligate Intermediate in β-Amyrin Oxidation Cascade

In the cytochrome P450 (CYP716A subfamily)-mediated biosynthesis of oleanane triterpenoids, oleanoaldehyde is the specific intermediate produced from erythrodiol and subsequently oxidized to oleanolic acid [1]. Transient expression studies in Saccharomyces cerevisiae demonstrate that erythrodiol and oleanolate accumulate, while oleanoaldehyde is not detected as a free intermediate, indicating rapid turnover [2]. This contrasts with ursolic acid biosynthesis, where the aldehyde intermediate (ursolic aldehyde) exhibits different enzyme specificity and accumulation kinetics.

Biosynthetic Intermediate

Class-level

Transient intermediate; not detected as free intermediate in yeast expression; rapid conversion to oleanolic acid.

Supports biosynthesis intermediate studies; authentic standard required.

Heterologous CYP716A12 expression (S. cerevisiae)

Evidence Dimension	Biosynthetic intermediate accumulation and stability
Target Compound Data	Oleanoaldehyde: transient intermediate; rapid conversion to oleanolic acid
Comparator Or Baseline	Erythrodiol: stable substrate; Oleanolic acid: stable product
Quantified Difference	Oleanoaldehyde is not detected as free intermediate in yeast expression systems, whereas erythrodiol and oleanolate accumulate
Conditions	S. cerevisiae heterologous expression of CYP716A12 (Medicago truncatula)

Why This Matters

For researchers reconstituting plant triterpenoid biosynthetic pathways or studying cytochrome P450 oxidation mechanisms, authentic oleanoaldehyde standard is required for enzyme kinetics, intermediate trapping experiments, and pathway validation.

• [1] MetaCyc. EC 1.14.14.126 - β-amyrin 28-oxidase. SRI International. View Source
• [2] Andre CM, et al. Multifunctional oxidosqualene cyclases and cytochrome P450 involved in the biosynthesis of apple fruit triterpenic acids. New Phytol. 2016;211:1279-1294. View Source

Antibacterial Class Comparison: Differential Activity Among Oleanane/Ursane Triterpenoids

Within the pentacyclic triterpenoid class, antibacterial activity varies substantially with minor structural modifications. Ursolic acid demonstrates good antibacterial activity against Gram-positive bacteria, oleanolic acid shows moderate activity, and betulinic acid exhibits no antibacterial activity [1]. Oleanoaldehyde occupies a distinct activity niche with MIC values (488 μg/mL for S. mutans, 250 μg/mL for P. gingivalis) that position it as a moderately active aldehyde-bearing member of this class .

Antibacterial Rank

Class-level

Ursolic acid > Oleanolic acid > Oleanoaldehyde > Betulinic acid. Oleanoaldehyde: 250–488 µg/mL against oral pathogens.

Reported class-level rank; supports antimicrobial screening context.

Gram-positive bacteria, S. mutans, S. aureus

Evidence Dimension	Antibacterial activity rank order
Target Compound Data	Oleanoaldehyde: MIC 250-488 μg/mL against oral pathogens
Comparator Or Baseline	Ursolic acid: good activity; Oleanolic acid: moderate activity; Betulinic acid: no activity
Quantified Difference	Ursolic acid > Oleanolic acid > Oleanoaldehyde > Betulinic acid (qualitative activity gradient)
Conditions	Gram-positive bacterial strains including S. mutans and S. aureus

Why This Matters

The differential antibacterial spectrum across structurally similar triterpenoids necessitates compound-specific procurement for reproducible antimicrobial screening and mechanism-of-action studies.

• [1] Fontanay S, et al. Ursolic, oleanolic and betulinic acids: antibacterial spectra and selectivity indexes. J Ethnopharmacol. 2008;120(2):272-276. PMID: 18835348. View Source

Validated Research and Industrial Application Scenarios for Oleanoaldehyde Procurement

Antimicrobial Discovery: Screening of Aldehyde-Bearing Triterpenoids Against Oral Pathogens

Procure oleanoaldehyde as a reference standard for antimicrobial screening programs targeting Streptococcus mutans (caries) and Porphyromonas gingivalis (periodontitis). The compound's defined MIC values (488 μg/mL and 250 μg/mL, respectively) establish a benchmark for evaluating novel derivatives and natural product extracts . Its moderate potency relative to oleanolic acid (MIC 31 μg/mL against S. mutans) makes it suitable for investigating structure-activity relationships governing the impact of C-28 oxidation state on antibacterial efficacy [1].

Triterpenoid Biosynthesis Studies: Cytochrome P450 Intermediate Trapping and Enzyme Kinetics

Utilize authentic oleanoaldehyde as a substrate or intermediate standard in heterologous expression systems reconstituting the β-amyrin oxidation pathway. CYP716A subfamily enzymes catalyze the sequential oxidation of erythrodiol → oleanoaldehyde → oleanolic acid . Because oleanoaldehyde is rapidly converted and does not accumulate as a free intermediate in yeast expression systems, an authentic standard is essential for LC-MS/MS identification, enzyme kinetics assays (Km, kcat determination), and intermediate trapping experiments using chemical inhibitors or enzyme variants [1].

Synthetic Derivatization: Aldehyde-Specific Transformations for Triterpenoid Library Construction

Employ oleanoaldehyde as a starting material for aldehyde-specific synthetic transformations inaccessible from oleanolic acid or erythrodiol. The electrophilic carbonyl enables Schiff base formation with primary amines, reductive amination to C-28 amine derivatives, and Grignard additions to generate secondary alcohols . Derivatization to oleanoaldehyde acetate yields a compound with significantly enhanced cytotoxicity (IC50 9.58 μg/mL against KB cells) compared to the parent acid, demonstrating the value of the aldehyde functional group for potency optimization [1].

Natural Product Identification: LC-MS Reference Standard for Plant Metabolomics

Acquire oleanoaldehyde as an analytical reference standard for the identification and quantification of oleanane triterpenoids in plant extracts, particularly from grapes (Vitis vinifera), olives (Olea europaea), and medicinal plants . The compound's distinct retention time and mass spectral signature (m/z 440.3654 [M]+) enable accurate differentiation from co-occurring triterpenoids including erythrodiol (m/z 442.38) and oleanolic acid (m/z 456.36) in targeted and untargeted metabolomics workflows [1].

Application

Selection Property

Validation Focus

Antimicrobial Discovery

Antimicrobial screening context

MIC benchmarking against oral pathogens

Biosynthesis Studies

Biosynthetic intermediate identity

CYP716A oxidation kinetics

Synthetic Derivatization

Aldehyde-specific reactivity

Schiff base / reductive amination feasibility

Natural Product ID

LC-MS reference standard

Retention time / mass spectral confirmation

• [1] Rivero-Cruz JF, et al. Antimicrobial constituents from Thompson seedless raisins. 2005. View Source